Cas no 14276-10-9 (1,1,2,2-Cyclobutanetetramethanol)

• Product Name: 1,1,2,2-Cyclobutanetetramethanol
• CAS No: 14276-10-9
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 202410
• PubChem ID: 288245
• Update Time: 2025-04-19

1,1,2,2-Cyclobutanetetramethanol Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Cyclobutanetetramethanol
• [1,2,2-tris(hydroxymethyl)cyclobutyl]methanol
• 1,2,2-Cyclobutanetetramethanol
• AC1L695D
• AC1Q7BVD
• AR-1B3921
• CTK0I0827
• KST-1B0483
• NSC628979
• SureCN6672792
• DTXSID50302142
• SCHEMBL6672792
• NSC-628979
• NSC-148989
• 14276-10-9
• NSC148989

• Inchi： 1S/C8H16O4/c9-3-7(4-10)1-2-8(7,5-11)6-12/h9-12H,1-6H2
• InChI Key： OYZCFPNTSFYPIA-UHFFFAOYSA-N
• SMILES： OCC1(CO)CCC1(CO)CO

Computed Properties

• Exact Mass: 176.10488
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92
• LogP: -1.27780